Cas no 124005-68-1 (1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-)

1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- structure
124005-68-1 structure
Product Name:1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-
CAS No:124005-68-1
MF:C9H4F4N2
MW:216.135075569153
CID:103914
PubChem ID:688180
Update Time:2025-04-18

1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-
    • 1-(2,3,5,6-Tetrafluorophenyl)imidazole
    • (2,3,5,6-tetrafluorophenyl)imidazole
    • 1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)
    • 1-(2,3,5,6-Tetrafluorophenyl)iMidazole,99%
    • 124005-68-1
    • 1-(2,3,5,6-tetrafluorophenyl)-1H-imidazole
    • AKOS024370880
    • SCHEMBL1185292
    • DTXSID00350815
    • FT-0643020
    • Inchi: 1S/C9H4F4N2/c10-5-3-6(11)8(13)9(7(5)12)15-2-1-14-4-15/h1-4H
    • InChI Key: LMGDDTFQPQTOIU-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C=1N1C=NC=C1)F)F)F

Computed Properties

  • Exact Mass: 216.03100
  • Monoisotopic Mass: 216.03106078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.46
  • Melting Point: 92-94 °C(lit.)
  • Boiling Point: 275.7°C at 760 mmHg
  • Flash Point: 120.5°C
  • Refractive Index: 1.527
  • PSA: 17.82000
  • LogP: 2.42870
  • Solubility: Not determined

1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
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